Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21336221 2-(2-Hydroxyethyl)pyridine 103-74-2 C7H9NO
VC21335309 (8R,9S,13S,14S,17S)-13-ethyl-3-methoxy-1,4,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-ol 1038-28-4 C20H30O2
VC21333361 Isobutyl 5-chloro-2,2-dimethylvalerate 109232-37-3 C11H21ClO2
VC21333398 Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate 139481-44-0 C25H21N3O3
VC21335632 Atenolol EP impurity E 141650-31-9 C19H22N2O5
VC21333371 Febuxostat impurity 8 144060-62-8 C16H17NO4S
VC21335187 2-Chloro-N-(2,6-dichlorophenyl)-N-phenylacetamide 15308-01-7 C14H10Cl3NO
VC21335905 2-Chloroadenine 1839-18-5 C5H4ClN5
VC21335800 Fipronil amide 205650-69-7 C12H6Cl2F6N4O2S
VC21335897 3-Amino-4-phenoxy-5-sulfamoylbenzoic acid 28328-54-3 C13H12N2O5S
VC21331849 (2R)-4-benzyl-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]morpholin-3-one 287930-75-0 C21H19F6NO3
VC21335167 Nordoxepin hydrochloride 2887-91-4 C18H20ClNO
VC21335231 1,1,1-Trichloro-2,2,2-trifluoroethane 354-58-5 C2Cl3F3
Cl2FCCClF2
C2Cl3F3
VC21327629 3-(9-Anthryl)acrylaldehyde 38982-12-6 C17H12O
VC21335789 Mercaptopurine disulfide 49808-20-0 C10H6N8S2
VC21334909 (1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetaldehyde 5614-53-9 C9H10N4O3
VC21331413 Alizapride hydrochloride 59338-87-3 C16H22ClN5O2
VC21333369 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone 63556-15-0 C62H113N11O13
VC21334761 Arformoterol 67346-49-0 C19H24N2O4
VC21333367 2,2'-Azanediylbis(N-(2,6-dimethylphenyl)acetamide) 745798-07-6 C20H27ClN3O2
VC21336283 3-Amino-6-bromo-4-(pyridin-2-yl)quinolin-2(1H)-one 77616-97-8 C14H10BrN3O
VC21334746 2-Methyl-1-nitroso-2,3-dihydro-1H-indole 85440-79-5 C9H10N2O
VC21334133 Efinaconazole analogue-1 86386-77-8 C12H13F2N3O4S
VC21333406 2-Propenamide, 2-(acetylamino)-N-(phenylmethyl)- 86921-49-5 C12H14N2O2
VC21333390 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole 871550-15-1 C15H14FN9O